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Compound of Interest

Compound Name: Strontium perchlorate

Cat. No.: B086668 Get Quote

Introduction

Strontium perchlorate, Sr(ClO₄)₂, is a powerful oxidizing agent that exists in both anhydrous

and various hydrated forms, such as the trihydrate (Sr(ClO₄)₂·3H₂O) and hexahydrate

(Sr(ClO₄)₂·6H₂O).[1][2][3] It is notably hygroscopic, meaning it readily absorbs moisture from

the atmosphere.[4][5] This compound and its salts are known for producing a brilliant red color

in flames, a property leveraged in pyrotechnics.[1][6] Beyond pyrotechnics, strontium
perchlorate has been used in specialized applications like gelled flame compositions and as a

catalyst in certain organic reactions.[1][7][8] The synthesis of strontium perchlorate must be

approached with caution due to the hazardous nature of perchlorates.

Safety Precautions

Perchlorates are strong oxidizing agents and can form explosive mixtures with organic

materials, reducing agents, and other incompatible substances.[3] Anhydrous perchloric acid,

in particular, is highly unstable and requires experienced handling.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (neoprene, PVC, or natural rubber), safety goggles, a face shield, and a lab

coat or chemical apron when handling perchlorates and strong acids.[9][10]

Ventilation: All procedures involving heating perchloric acid or potential vapor release must

be conducted in a specialized perchloric acid fume hood with a wash-down system to

prevent the accumulation of explosive perchlorate salts.[10][11]
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Handling: Avoid contact between perchloric acid and organic materials (wood, paper, oils),

strong dehydrating agents (like concentrated sulfuric acid), or reducing agents.[10][11] Never

heat perchloric acid with an open flame or in an oil bath.[10][11]

Storage: Store strontium perchlorate and perchloric acid in their original containers, away

from organic compounds, flammable materials, and other incompatible substances.[10][11]

[12] The storage area should be cool, dry, and well-ventilated.[9]

Spills: In case of a spill, do not use organic materials like paper towels for cleanup.

Neutralize the spill with sodium bicarbonate or another suitable inorganic neutralizing agent

and then absorb it with an inorganic-based absorbent.[10][13]

Synthesis Methods
Several methods are available for the laboratory-scale synthesis of strontium perchlorate.

The choice of method often depends on the available starting materials, desired purity, and

safety considerations.
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Method
Starting
Materials

Advantages Challenges Typical Yield

Acid-Base

Neutralization

Strontium

Carbonate

(SrCO₃) or

Strontium

Hydroxide

(Sr(OH)₂) and

Perchloric Acid

(HClO₄)

Simple, direct

reaction with

high purity

achievable.[2]

Requires careful

handling of

concentrated

perchloric acid,

which is a

significant safety

risk.[2]

High (>90%)[2]

Metathesis

Reaction

Strontium Nitrate

(Sr(NO₃)₂) and

Potassium

Perchlorate

(KClO₄)

Avoids the direct

use of

concentrated

perchloric acid.

The reaction is

reversible, and

separation of the

product from the

byproduct

(potassium

nitrate) relies on

differences in

solubility.[14]

Calculated yield

can be high, but

practical yield

depends on

efficient

separation.[14]

Reaction with

Ammonium

Perchlorate

Strontium

Carbonate

(SrCO₃) and

Ammonium

Perchlorate

(NH₄ClO₄)

Utilizes solid

reactants.

Requires

heating,

potentially in a

vacuum, to drive

the reaction to

completion.[15]

Yields of 50% to

over 86% have

been reported

depending on

conditions.[15]

Electrochemical

Synthesis

Strontium

Chlorate

(Sr(ClO₃)₂)

Can be an

efficient method

for producing

perchlorates.[2]

Requires

specialized

electrochemical

equipment and

careful control of

reaction

parameters.

Not specified in

the provided

search results.
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Protocol 1: Synthesis of Strontium Perchlorate via Acid-
Base Neutralization
This method involves the reaction of strontium carbonate with perchloric acid to form strontium
perchlorate, water, and carbon dioxide.

Reaction: SrCO₃ + 2HClO₄ → Sr(ClO₄)₂ + H₂O + CO₂

Materials and Reagents:

Strontium Carbonate (SrCO₃)

Perchloric Acid (HClO₄, ~60-70% solution)

Deionized Water

Beakers

Stir plate and stir bar

pH indicator paper or pH meter

Heating mantle or hot plate

Crystallizing dish

Procedure:

Carefully measure a desired amount of perchloric acid solution into a beaker. Dilute the acid

by adding it to an equal volume of deionized water to moderate the reaction.

Slowly and in small portions, add strontium carbonate to the stirred perchloric acid solution.

The addition will cause effervescence (release of CO₂ gas), so add the carbonate slowly to

avoid excessive foaming.[6]

Continue adding strontium carbonate until the effervescence ceases, indicating that all the

acid has been neutralized. A slight excess of strontium carbonate can be added to ensure

complete neutralization.[1]
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Gently heat the solution and stir for 30-60 minutes to ensure the reaction is complete.

Allow the solution to cool, and then remove the excess strontium carbonate and any other

solid impurities by filtration or centrifugation.[1]

Transfer the clear filtrate to a crystallizing dish.

Gently heat the solution to evaporate some of the water and concentrate the strontium
perchlorate solution.

Cool the concentrated solution slowly, possibly in an ice bath, to induce crystallization of

hydrated strontium perchlorate.[1]

Collect the crystals by filtration and dry them appropriately. To obtain the anhydrous form, the

hydrated crystals can be carefully dried by heating to 250 °C.[1] Note that this dehydration

step carries risks and should be performed with caution.

Protocol 2: Synthesis of Strontium Perchlorate via
Metathesis
This protocol utilizes a double displacement reaction between strontium nitrate and potassium

perchlorate, followed by separation based on the differing solubilities of the products.[14]

Reaction: Sr(NO₃)₂ + 2KClO₄ ⇌ Sr(ClO₄)₂ + 2KNO₃

Materials and Reagents:

Strontium Nitrate (Sr(NO₃)₂)

Potassium Perchlorate (KClO₄)

Deionized Water

Beakers

Hot plate with stirring capability

Ice bath
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Filtration apparatus (e.g., Büchner funnel and flask)

Procedure:

Dissolve 212 grams of strontium nitrate in 250 mL of hot deionized water (approximately 90

°C) in a beaker with stirring.[2][14]

While maintaining the heat and stirring, slowly add 276 grams of potassium perchlorate to

the solution.[2][14]

Continue heating and stirring until the potassium perchlorate has dissolved.

Reduce the volume of the solution to approximately 150 mL by boiling.[2][14]

Remove the beaker from the heat and place it in an ice bath to cool. This will cause the less

soluble potassium nitrate (saltpeter) to precipitate out of the solution.[2][14]

Once the solution is cold (around 5 °C), filter the mixture to separate the precipitated

potassium nitrate crystals from the strontium perchlorate solution.[2][14]

The remaining filtrate is a solution of strontium perchlorate, which may contain some

potassium nitrate as an impurity.[14]

The water can be carefully evaporated from the filtrate to obtain solid, hydrated strontium
perchlorate.[2][14]
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Workflow for Strontium Perchlorate Synthesis (Neutralization)

Start

Reagents:
- Strontium Carbonate (SrCO3)

- Perchloric Acid (HClO4)

Reaction:
Slowly add SrCO3 to HClO4 solution

with stirring.

Neutralization Check:
Add SrCO3 until effervescence stops.

Separation:
Filter or centrifuge to remove

excess SrCO3.

Concentration:
Evaporate water from the filtrate.

Crystallization:
Cool concentrated solution to form

Sr(ClO4)2 hydrate crystals.

End Product:
Strontium Perchlorate Hydrate
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Logic of Metathesis Reaction and Separation

Reactants in Hot Water:
- Strontium Nitrate (Sr(NO3)2)

- Potassium Perchlorate (KClO4)

Aqueous Ion Equilibrium:
Sr²⁺ + 2NO₃⁻ + 2K⁺ + 2ClO₄⁻

Process: Cooling in Ice Bath

Result 1 (Low Solubility in Cold):
Potassium Nitrate (KNO3) Precipitates

Result 2 (High Solubility in Cold):
Strontium Perchlorate (Sr(ClO4)2) remains in solution

Separation Step:
Filtration

Solid Liquid (Filtrate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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